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Introduction
4-Hydrazinobenzenesulfonic acid is a versatile aromatic organic compound characterized by

the presence of both a hydrazine and a sulfonic acid functional group attached to a benzene

ring. This unique structure imparts a range of chemical properties that make it a valuable

intermediate and reagent in various scientific and industrial applications, from the synthesis of

dyes and pharmaceuticals to its use in analytical chemistry and materials science. This

technical guide provides an in-depth overview of its nomenclature, chemical and physical

properties, key applications, and synthetic methodologies, offering a critical resource for

professionals in research and development.

Nomenclature and Identification: A Comprehensive
List of Synonyms and Alternative Names
Accurate identification of chemical compounds is paramount in scientific research and

development. 4-Hydrazinobenzenesulfonic acid is known by a multitude of synonyms and

alternative names across different chemical databases, suppliers, and publications.

Understanding this varied nomenclature is crucial for effective literature searching and material

sourcing.
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The most widely recognized name is 4-hydrazinobenzenesulfonic acid. Its IUPAC name is 4-

hydrazinylbenzenesulfonic acid[1][2]. The compound is also frequently referred to by names

that reflect the substitution pattern on the benzene ring, such as p-Hydrazinobenzenesulfonic

acid[1][3][4][5] and Phenylhydrazine-4-sulfonic acid[1][4][5][6].

A comprehensive list of its synonyms and identifiers is provided in the table below for easy

reference.
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Type of Identifier Identifier Source(s)

CAS Number 98-71-5 [1][2][3][4][6]

IUPAC Name
4-hydrazinylbenzenesulfonic

acid
[1][2]

Molecular Formula C6H8N2O3S [1][2][3][6][7]

Molecular Weight 188.21 g/mol [1][7]

Common Synonyms

Phenylhydrazine-4-sulfonic

acid, p-

Hydrazinobenzenesulfonic

acid, 4-Sulfophenylhydrazine,

p-Sulfophenylhydrazine,

Phenylhydrazine-p-sulfonic

acid

[1][3][4][5][6][8][9]

Other Names

Benzenesulfonic acid, 4-

hydrazino-, 4-

Hydrazinylbenzenesulfonic

acid, 4-Hydrazinobenzene-1-

sulfonic acid, p-

Hydrazinophenylsulfonic acid,

Sulfanilic acid, N-amino-

[1][6][9]

Trade/Supplier Names Ai3-09050, NSC 1608 [1][6][8][9][10]

EINECS Number 202-694-2 [1][6]

PubChem CID 66825 [1][6]

InChI Key
IOMZCWUHFGMSEJ-

UHFFFAOYSA-N
[1][2][6][7][10][11]

SMILES
C1=CC(=CC=C1NN)S(=O)

(=O)O
[1][2][6][7]

The compound also exists in a hydrated form, most commonly as a hemihydrate.
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Type of Identifier Identifier Source(s)

Name
4-Hydrazinobenzenesulfonic

acid hemihydrate
[12][13]

CAS Number 854689-07-9 [12][13][14][15]

Molecular Formula C12H18N4O7S2 [12]

Synonyms

4-hydrazinylbenzenesulfonic

acid;hydrate, Phenylhydrazine-

4-sulfonic acid hemihydrate

[12][13]

Physicochemical Properties
The physical and chemical properties of 4-hydrazinobenzenesulfonic acid are summarized in

the table below. These properties are essential for designing experiments, understanding its

reactivity, and ensuring safe handling and storage.

Property Value Source(s)

Appearance
White to off-white or light

yellow crystalline powder
[5][6][10]

Melting Point
Approximately 285-286 °C

(decomposes)
[5][9][10]

Solubility

Soluble in boiling water;

sparingly soluble in cold water;

slightly soluble in alcohol and

ether.

[6][10][16]

Stability
Stable under normal

temperatures and pressures.
[6]

Hygroscopicity
Hygroscopic; should be stored

under an inert atmosphere.
[5][6][10]

Chemical Structure
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The chemical structure of 4-hydrazinobenzenesulfonic acid is fundamental to its reactivity.

The presence of the electron-donating hydrazine group (-NHNH2) and the electron-withdrawing

sulfonic acid group (-SO3H) at para positions on the benzene ring influences its chemical

behavior.

Figure 1: Chemical structure of 4-hydrazinobenzenesulfonic acid.

Key Applications in Research and Industry
The bifunctional nature of 4-hydrazinobenzenesulfonic acid makes it a valuable building

block and reagent in several fields.

Dye Synthesis
A primary application of this compound is as an intermediate in the manufacturing of acid dyes

and azo dyes.[17] The hydrazine group can be diazotized and then coupled with various

aromatic compounds to produce a wide range of colors. Its sulfonic acid group enhances the

water solubility of the resulting dyes, which is a critical property for their application in the textile

industry.

Pharmaceutical Synthesis
In the pharmaceutical industry, 4-hydrazinobenzenesulfonic acid serves as a reagent in the

synthesis of various active pharmaceutical ingredients (APIs).[17] It is notably used in the

production of antitubercular agents and some anticancer drugs.[17] Its derivatives are also

investigated for their potential as inhibitors of viral replication, such as for the coxsackievirus

B3.[6][10] Furthermore, related compounds like 4-sulfonamidophenyl hydrazines are crucial

intermediates in the synthesis of COX-2 inhibitors, a class of non-steroidal anti-inflammatory

drugs (NSAIDs).[18]

Analytical Chemistry
The reactive nature of the hydrazine group makes it a useful reagent in analytical chemistry. It

is employed for the determination of trace components in mixtures, including the detection of

nitrites and nitrates.[6][10][17]

Water Treatment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3030016?utm_src=pdf-body
https://www.benchchem.com/product/b3030016?utm_src=pdf-body
https://www.benchchem.com/product/b3030016?utm_src=pdf-body
https://www.nbinno.com/?news/XED-4-hydrazinobenzenesulfonic-acid-properties-applications-and-synthesis
https://www.benchchem.com/product/b3030016?utm_src=pdf-body
https://www.nbinno.com/?news/XED-4-hydrazinobenzenesulfonic-acid-properties-applications-and-synthesis
https://www.nbinno.com/?news/XED-4-hydrazinobenzenesulfonic-acid-properties-applications-and-synthesis
https://www.guidechem.com/encyclopedia/4-hydrazinobenzenesulfonic-aci-dic1513.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1401873.htm
https://patents.google.com/patent/EP0919546B1/en
https://www.guidechem.com/encyclopedia/4-hydrazinobenzenesulfonic-aci-dic1513.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1401873.htm
https://www.nbinno.com/?news/XED-4-hydrazinobenzenesulfonic-acid-properties-applications-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As a reducing agent, 4-hydrazinobenzenesulfonic acid can be used in water treatment

processes.[6][17] It acts as an oxygen scavenger and can aid in the removal of heavy metal

contaminants from water sources.[6][17]

Materials Science
Recent research has explored the use of 4-hydrazinobenzenesulfonic acid as both a

reducing agent and a functionalizing agent in the synthesis of novel materials. For example, it

has been used to reduce graphene oxide to produce hydrophilic graphene with enhanced

stability and antioxidant properties.[19] The sulfonic acid groups impart hydrophilicity and

dispersibility to the graphene sheets.[19]

Synthesis of 4-Hydrazinobenzenesulfonic Acid
The synthesis of 4-hydrazinobenzenesulfonic acid typically involves a multi-step process

starting from sulfanilic acid or a related compound. A common synthetic route is the

diazotization of sulfanilic acid, followed by reduction of the resulting diazonium salt.[20][21]

A general workflow for the synthesis is outlined below:

Step 1: Diazotization Step 2: Reduction Step 3: Hydrolysis & Isolation

Sulfanilic Acid Diazotization with Sodium Nitrite & Acid 4-Sulfobenzene-1-diazonium Salt Reduction with Sodium Sulfite/Bisulfite 2-(4-sulfophenyl)hydrazine-1-sulfonic acid Hydrolysis with Acid 4-Hydrazinobenzenesulfonic Acid

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of 4-hydrazinobenzenesulfonic acid.

Detailed Experimental Protocol (Illustrative)
The following is an illustrative protocol based on established synthetic methods[20]:

Diazotization of Sulfanilic Acid:

Dissolve sulfanilic acid in an aqueous solution of sodium carbonate.
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Cool the solution and add concentrated sulfuric acid.

Add a solution of sodium nitrite dropwise while maintaining a low temperature (e.g., 0-5

°C) to form the 4-sulfobenzene-1-diazonium sulfate, which precipitates as fine crystals.

Filter the diazonium salt.

Reduction of the Diazonium Salt:

Prepare a solution of sodium bisulfite and adjust the pH with sodium hydroxide.

Add the filtered diazonium salt to the bisulfite solution while controlling the temperature.

This converts the diazonium salt to 2-(4-sulfophenyl)hydrazine-1-sulfonic acid.

Hydrolysis and Isolation:

Heat the solution containing the intermediate to boiling.

Add hydrochloric acid to the boiling solution to hydrolyze the intermediate.

Cool the solution to allow the 4-hydrazinobenzenesulfonic acid to crystallize.

Filter the product and wash with a small amount of cold water.

Safety and Handling
4-Hydrazinobenzenesulfonic acid is harmful if swallowed and can cause skin and serious

eye irritation.[1][9][22] It may also cause respiratory irritation.[9][22] Therefore, appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated area or a fume

hood. It is also noted to be hygroscopic and should be stored in a cool, dry place under an inert

atmosphere.[5][6][10]

Conclusion
4-Hydrazinobenzenesulfonic acid is a chemical compound with a rich and diverse range of

applications, underpinned by its unique bifunctional structure. Its importance as an intermediate

in the synthesis of dyes and pharmaceuticals is well-established, and its utility in analytical
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chemistry, water treatment, and emerging materials science applications continues to be

explored. A thorough understanding of its nomenclature, properties, and synthetic routes is

essential for scientists and researchers working with this versatile molecule. This guide

provides a foundational resource to support further innovation and application of 4-
hydrazinobenzenesulfonic acid in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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